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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B561764

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N4-Acetylsulfamethoxazole-d4,
a deuterated internal standard crucial for the accurate quantification of N4-
Acetylsulfamethoxazole, the primary metabolite of the antibiotic sulfamethoxazole. This
document outlines its physicochemical properties, detailed experimental protocols for its use in
bioanalytical assays, and the metabolic context of its unlabeled analogue.

Core Compound Data

N4-Acetylsulfamethoxazole-d4 serves as an ideal internal standard for mass spectrometry-
based quantification methods due to its near-identical chemical and physical properties to the
target analyte, N4-Acetylsulfamethoxazole, while having a distinct mass-to-charge ratio. This
ensures similar extraction efficiency and ionization response, leading to highly accurate and
precise measurements.
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N4- N4-
Property
Acetylsulfamethoxazole-d4 Acetylsulfamethoxazole
, 295.31 g/mol [2][3][4][5],
Molecular Weight 299.34 g/mol [1]

295.32 g/mol [6]

Chemical Formula

C12H9D4aN3045[7]

C12H13N304S[2][3][6]

CAS Number 1215530-54-3[7] 21312-10-7[2][3][8]
N-[2,3,5,6-tetradeuterio-4-[(5-
N-[4-[(5-methyl-1,2-0xazol-3-
methyl-1,2-oxazol-3- )
IUPAC Name ] yl)sulfamoyl]phenyl]acetamide[
yl)sulfamoyl]phenyllacetamide[ 6]
1]
N(4)-acetylsulphamethoxazole,
Acetylsulfamethoxazole D4, N-
Synonyms N-Acetyl sulfamethoxazole[3]

Acetyl Sulfamethoxazole-d4[1]

[6]

Metabolic Pathway of Sulfamethoxazole

Sulfamethoxazole undergoes extensive metabolism in the liver. The primary metabolic pathway

is N-acetylation, catalyzed by N-acetyltransferases (NATs), particularly NAT2, to form N4-

Acetylsulfamethoxazole.[2] This metabolite is generally considered inactive. Other minor

pathways include oxidation and glucuronidation.[2] Understanding this pathway is critical for

pharmacokinetic and drug metabolism studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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